Cas no 261704-48-7 (3H-1,2,4-Triazole-3-thione,1,2-dihydro-5-(4-pentylphenyl)-)

3H-1,2,4-Triazole-3-thione,1,2-dihydro-5-(4-pentylphenyl)- structure
261704-48-7 structure
Product Name:3H-1,2,4-Triazole-3-thione,1,2-dihydro-5-(4-pentylphenyl)-
CAS No:261704-48-7
MF:C13H17N3S
MW:247.359181165695
CID:254528
PubChem ID:2737110
Update Time:2025-04-19

3H-1,2,4-Triazole-3-thione,1,2-dihydro-5-(4-pentylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione,1,2-dihydro-5-(4-pentylphenyl)-
    • 5-(4-pentylphenyl)-1,2-dihydro-1,2,4-triazole-3-thione
    • 5-(4-pentylphenyl)-4H-1,2,4-triazole-3-thiol
    • HMS565J09
    • CCG-255314
    • Maybridge1_008479
    • DTXSID00371843
    • 261704-48-7
    • MFCD00105100
    • FT-0619672
    • Cyto11A5
    • SCHEMBL5637948
    • A818237
    • Inchi: 1S/C13H17N3S/c1-2-3-4-5-10-6-8-11(9-7-10)12-14-13(17)16-15-12/h6-9H,2-5H2,1H3,(H2,14,15,16,17)
    • InChI Key: QJXDYMISGLBANE-UHFFFAOYSA-N
    • SMILES: S=C1NNC(C2C=CC(=CC=2)CCCCC)=N1

Computed Properties

  • Exact Mass: 247.11400
  • Monoisotopic Mass: 247.114
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 68.5Ų

Experimental Properties

  • Density: 1.19
  • Melting Point: 190 °C
  • Boiling Point: 341.9 ºC at 760 mmHg
  • Flash Point: 160.6 ºC
  • Refractive Index: 1.63
  • PSA: 80.37000
  • LogP: 3.49310

3H-1,2,4-Triazole-3-thione,1,2-dihydro-5-(4-pentylphenyl)- Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
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